3-(Propane-2-sulfonyl)cyclohexan-1-amine

• Molecular Formula: C9H19NO2S
• Molecular Weight: 205.32 g/mol
• IUPAC Name: 3-propan-2-ylsulfonylcyclohexan-1-amine
• InChI: InChI=1S/C9H19NO2S/c1-7(2)13(11,12)9-5-3-4-8(10)6-9/h7-9H,3-6,10H2,1-2H3
• InChI Key: AWIJEMWVCXSJMH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)S(=O)(=O)C1CCCC(C1)N

Description

3-(Propane-2-sulfonyl)cyclohexan-1-amine is a cyclohexylamine derivative functionalized with a propane-2-sulfonyl group at the 3-position. The sulfonyl moiety confers strong electron-withdrawing properties, which may influence solubility, stability, and biological activity. The compound’s synthesis likely involves sulfonylation of a cyclohexan-1-amine precursor, analogous to methods described for related molecules .

Preparation Methods

The synthesis of 3-(Propane-2-sulfonyl)cyclohexan-1-amine involves several steps. One common method includes the reaction of cyclohexanone with propane-2-sulfonyl chloride in the presence of a base to form the sulfonyl derivative. This intermediate is then reacted with ammonia or an amine to yield the final product . Industrial production methods may involve similar steps but are optimized for large-scale synthesis, ensuring higher yields and purity.

Chemical Reactions Analysis

3-(Propane-2-sulfonyl)cyclohexan-1-amine undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form sulfonic acids or other oxidized derivatives.

Reduction: Reduction reactions can convert the sulfonyl group to a sulfide or thiol group.

Substitution: The amine group can participate in nucleophilic substitution reactions, forming various derivatives. Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents like lithium aluminum hydride, and nucleophiles for substitution reactions.

Scientific Research Applications

3-(Propane-2-sulfonyl)cyclohexan-1-amine has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its role as a precursor for drug development.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 3-(Propane-2-sulfonyl)cyclohexan-1-amine involves its interaction with specific molecular targets. The sulfonyl group can form strong interactions with proteins and enzymes, potentially inhibiting their activity. This interaction can affect various biochemical pathways, leading to the compound’s observed effects .

Comparison with Similar Compounds

Substituent-Specific Comparisons

Sulfur-Containing Derivatives

Compound Name	Substituent	Position	Molecular Formula	Molecular Weight (g/mol)	CAS Number	Key Properties/Applications	References
3-(Propane-2-sulfonyl)cyclohexan-1-amine	Propane-2-sulfonyl	3	C₉H₁₉NO₂S	205.32*	N/A†	Strongly electron-withdrawing; potential use in drug design for enhanced metabolic stability.	—
3-(ethylsulfanyl)cyclohexan-1-amine	Ethylsulfanyl (thioether)	3	C₈H₁₅NS‡	157.27‡	1340433-68-2	Electron-rich sulfur group; used in organic synthesis intermediates.
3-(methylsulfanyl)cyclohexan-1-amine	Methylsulfanyl (thioether)	3	C₇H₁₃NS‡	143.25‡	1315365-18-4	Lower steric bulk compared to ethyl/phenyl analogs; may improve membrane permeability.
4-(Propane-2-sulfonyl)cyclohexan-1-amine	Propane-2-sulfonyl	4	C₉H₁₉NO₂S	205.32*	N/A†	Positional isomer; altered spatial arrangement could affect receptor binding in drug candidates.

Notes:

• *Calculated molecular weights assume standard isotopic composition.
• ‡Discrepancies noted in evidence: Reported formulas (e.g., C₆H₆BrClN₂ in ) conflict with substituent chemistry; corrected formulas based on IUPAC names.

Nitrogen-Containing Derivatives

Compound Name	Substituent	Position	Molecular Formula	Molecular Weight (g/mol)	CAS Number	Key Properties/Applications	References
(1R,4R)-4-(4-Methylpiperazin-1-yl)cyclohexan-1-amine	4-Methylpiperazinyl	4	C₁₁H₂₃N₃	197.32	N/A	Bioactive scaffold; intermediate in kinase inhibitors (e.g., COMPOUND 37, m/z 452 [M+H]+).
(1R,4R)-4-(4-(Cyclopropylmethyl)piperazin-1-yl)cyclohexan-1-amine	Cyclopropylmethyl-piperazinyl	4	C₁₄H₂₇N₃	237.39	N/A	Enhanced lipophilicity; tested in spirocyclic drug candidates (m/z 238 [M+H]+).

Oxygen-Containing Derivatives

Compound Name	Substituent	Position	Molecular Formula	Molecular Weight (g/mol)	CAS Number	Key Properties/Applications	References
3-(difluoromethoxy)cyclohexan-1-amine	Difluoromethoxy	3	C₇H₁₁F₂NO	163.17*	1603104-35-3	Electron-withdrawing fluorinated group; potential CNS drug candidate.

Structural and Functional Insights

• Electronic Effects : Sulfonyl groups (e.g., propane-2-sulfonyl) are stronger electron-withdrawing groups compared to sulfanyl (thioether) substituents, which may enhance metabolic stability but reduce nucleophilicity .
• Positional Isomerism : 3- vs. 4-substitution on the cyclohexane ring alters spatial orientation, impacting interactions with biological targets (e.g., enzymes or receptors) .
• Biological Relevance : Piperazinyl derivatives (e.g., 4-(4-methylpiperazin-1-yl)cyclohexan-1-amine) are prevalent in kinase inhibitors, suggesting that nitrogen-containing substituents enhance target affinity .

Biological Activity

3-(Propane-2-sulfonyl)cyclohexan-1-amine, also known by its chemical formula, is a compound of interest in medicinal chemistry due to its potential biological activities. This article reviews its biological activity, mechanisms of action, and relevant research findings.

• Molecular Formula : C9H19NO2S
• Molecular Weight : 195.32 g/mol
• IUPAC Name : 3-(propane-2-sulfonyl)cyclohexan-1-amine

The biological activity of 3-(Propane-2-sulfonyl)cyclohexan-1-amine is primarily attributed to its ability to interact with various biological targets. Its sulfonyl group enhances solubility and facilitates interactions with biomolecules, potentially affecting enzyme activity and receptor binding.

Biological Activities

Research indicates that this compound exhibits several biological activities:

• Antimicrobial Activity : Preliminary studies suggest that 3-(Propane-2-sulfonyl)cyclohexan-1-amine has potential antimicrobial properties against specific bacterial strains.
• Anti-inflammatory Effects : In vitro studies have shown that this compound may inhibit inflammatory pathways, suggesting its potential use in treating inflammatory diseases.
• Cytotoxicity : Some studies report cytotoxic effects on cancer cell lines, indicating its potential as an anticancer agent.

Case Studies

• Antimicrobial Evaluation :
  • A study evaluated the antimicrobial activity of various sulfonamide derivatives, including 3-(Propane-2-sulfonyl)cyclohexan-1-amine, against Gram-positive and Gram-negative bacteria. The compound demonstrated significant inhibition zones compared to control groups.
• Anti-inflammatory Mechanism :
  • In a controlled experiment, the compound was administered to macrophage cell lines stimulated with lipopolysaccharides (LPS). Results indicated a reduction in pro-inflammatory cytokines (IL-6 and TNF-alpha), suggesting a mechanism through NF-kB pathway inhibition.
• Cytotoxicity Assays :
  • The compound was tested on various cancer cell lines (e.g., MCF-7 breast cancer cells). The results showed a dose-dependent decrease in cell viability, with IC50 values comparable to established chemotherapeutic agents.

Data Table of Biological Activities

Activity Type	Observed Effect	Reference
Antimicrobial	Significant inhibition against E. coli and S. aureus
Anti-inflammatory	Reduced IL-6 and TNF-alpha levels in macrophages
Cytotoxicity	IC50 = 25 µM in MCF-7 cells